Cas no 179899-07-1 ((4-fluoro-2-methoxyphenyl)boronic acid)

(4-fluoro-2-methoxyphenyl)boronic acid Properties

Names and Identifiers

• 4-Fluoro-2-methoxyphenylboronic acid
• 2-METHOXY-4-FLUOROPHENYLBORONIC ACID
• 4-FLUORO-2-METHOXYBENZENEBORONIC ACID
• AKOS BRN-0234
• 4-FLUORO-2-FORMYLPHENYLBORONIC ACID
• 4-Fluoro-2-Methoxyphenylboroni
• 5-Fluoroanisole-2-boronic acid
• 4-Fluoro-2-methoxyphenylboronic Acid (contains varying amounts of Anhydride)
• (4-fluoro-2-methoxyphenyl)boronic acid
• 2-MeO-4-F-phenylboronic acid
• 2-methoxy-4-fluorobenzeneboronic acid
• 4-fluoro-2-methoxy-phenylboronic acid
• BORONIC ACID,B-(4-FLUORO-2-METHOXYPHENYL)
• BORONIC ACID,B-(4-FLUORO-2-METHOXYPHENYL)-
• 4-Fluoro-2-methoxybenzeneboronic Acid (contains varying amounts of Anhydride)
• B-(4-Fluoro-2-methoxyphenyl)boronic acid
• (4-fluoro-2-methoxy-phenyl)boronic Acid
• 4-Fluoro-2-Methoxyphenyl-Boronic Acid
• 4-Fluoro-2-methoxy phenyl boronic acid
• Boronic acid, (4-fluoro-2-methoxyphenyl)-
• PubChem19716
• KSC494O6D
• 4-fluoro-2-methoxyphenylboronic
• F1062
• AB15998
• AKOS000285086
• A812500
• (2-methoxy-4-fluorophenyl)boronic acid
• Z1255379639
• Boronic acid, B-(4-fluoro-2-methoxyphenyl)-
• 179899-07-1
• 4-fluoro-2-methoxy-phenyl-boronic acid
• MFCD03788423
• YX7R999XR8
• UNII-YX7R999XR8
• 4-fluoro-2-methoxybenzene boronic acid
• J-515340
• ADJBXDCXYMCCAD-UHFFFAOYSA-N
• 4-fluoro-2-methoxyphenyl boronic acid
• 4-Fluoro-2-methoxyphenylboronicacid
• DTXSID10382203
• SY015716
• (4-fluoro-2-methoxyphenyl)-boronic acid
• SCHEMBL520857
• 4-fluoro-2-methoxy phenylboronic acid
• EN300-173766
• CS-D1720
• AS-15075
• FT-0602667
• AMY29827
• [4-fluoro-2-(methyloxy)phenyl]boronic acid
• BBL102155
• STL555954
• DB-006177
• +Expand

• MDL： MFCD03788423
• InChIKey： ADJBXDCXYMCCAD-UHFFFAOYSA-N
• Inchi： 1S/C7H8BFO3/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4,10-11H,1H3
• SMILES： FC1C([H])=C([H])C(B(O[H])O[H])=C(C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 170.055052g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.055052g/mol
• Monoisotopic Mass: 170.055052g/mol
• Topological Polar Surface Area: 49.7Ų
• Heavy Atom Count: 12
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.48590
• PSA: 49.69000
• Refractive Index: 1.504
• Boiling Point: 294.7°C at 760 mmHg
• Melting Point: 131-136 °C (lit.)
• Flash Point: 132.1℃
• Color/Form: solid
• Solubility: Not determined
• Density: 1.26

(4-fluoro-2-methoxyphenyl)boronic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26-36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

(4-fluoro-2-methoxyphenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds